Cas no 239135-55-8 (2-amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 239135-55-8
• MF: C₅H₃F₃N₂O₂S
• MW: 212.149729967117
• MDL: MFCD00269431
• CID: 252963
• PubChem ID: 2735963
• Update Time: 2025-11-01

2-amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• 2-Amino-4-(trifluoromethyl)thiazole-5-carboxylic Acid
• 2-AMINO-4-(TRIFLUOROMETHYL)THIAZOLE-5-C&
• 5-Thiazolecarboxylicacid, 2-amino-4-(trifluoromethyl)-
• Amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• PubChem18898
• C5H3F3N2O2S
• NGMYYADEHCNLGO-UHFFFAOYSA-N
• SBB053138
• TRA0060021
• SY008107
• AB1001042
• AB0062491
• ST50949
• SCHEMBL874572
• 8X-0867
• A816985
• DTXSID70371052
• 2-Amino-4-(trifluoromethyl)thiazole-5-carboxylic acid, 97%
• 2-Amino-4-(trifluoromethyl)thiazole-5-carboxylicAcid
• MFCD00269431
• SR-01000307370
• 239135-55-8
• J-015275
• AMY20158
• EN300-142403
• SR-01000307370-1
• AKOS005255792
• 2-amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

• MDL： MFCD00269431
• Inchi： 1S/C5H3F3N2O2S/c6-5(7,8)2-1(3(11)12)13-4(9)10-2/h(H2,9,10)(H,11,12)
• InChI Key： NGMYYADEHCNLGO-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(F)(F)F)=C1C(=O)O

Computed Properties

• Exact Mass: 211.98700
• Monoisotopic Mass: 211.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.4
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: Solids
• Density: 1.761
• Melting Point: 232-236 °C (dec.) (lit.)
• Boiling Point: 368.9 ℃ at 760 mmHg
• Flash Point: 176.9℃
• Refractive Index: 1.558
• PSA: 104.45000
• LogP: 2.02350
• Solubility: Not determined

2-amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

2-Amino-4-(Trifluoromethyl)-1,3-thiazole-5-carboxylic Acid (CAS No. 239135-55-8): A Comprehensive Overview

2-Amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 239135-55-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiazole ring, an amino group, and a trifluoromethyl substituent, which collectively contribute to its chemical and biological properties.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common motif in many biologically active molecules. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug design. The amino group provides additional reactivity and functionalization opportunities, allowing for the synthesis of a wide range of derivatives with diverse biological activities.

In recent years, 2-amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid has garnered significant attention due to its potential as a lead compound in the development of novel therapeutics. Research has shown that this compound exhibits promising activity against various targets, including enzymes, receptors, and signaling pathways involved in diseases such as cancer, inflammation, and infectious diseases.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the antiproliferative effects of 2-amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid on human cancer cell lines. The researchers found that this compound effectively inhibited the growth of breast cancer cells by inducing apoptosis and disrupting cell cycle progression. The mechanism of action was attributed to the compound's ability to modulate key signaling pathways involved in cell survival and proliferation.

Another notable application of 2-amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid is in the field of anti-inflammatory drug development. A study conducted by a team of researchers at the University of California demonstrated that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The results suggested that this compound could be a valuable candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, 2-amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid has also been explored for its use as a building block in organic synthesis. Its unique chemical structure makes it an excellent starting material for the synthesis of more complex molecules with tailored biological activities. For example, a recent study published in Organic Letters described a novel synthetic route to prepare a series of thiazole-based derivatives using 2-amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid as a key intermediate.

The synthetic accessibility and functional versatility of 2-amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid have also made it an attractive target for combinatorial chemistry approaches. High-throughput screening methods have been employed to identify novel derivatives with enhanced biological activities and improved pharmacological properties. These efforts have led to the discovery of several promising lead compounds that are currently being evaluated in preclinical studies.

In conclusion, 2-amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 239135-55-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an ideal candidate for further exploration and development as a therapeutic agent or synthetic building block. As research in this field continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.